Cas no 1824467-83-5 (Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate)

• Product Name: Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate
• CAS No: 1824467-83-5
• MF: C₁₂H₂₃FN₂O₂
• MW: 246.321626901627
• CID: 5041004
• PubChem ID: 126844908
• Update Time: 2025-11-02

Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate
• Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate

• Inchi： 1S/C12H23FN2O2/c1-11(2,3)17-10(16)15-7-4-5-12(13,9-14)6-8-15/h4-9,14H2,1-3H3
• InChI Key： RZYCZJFHVWKUCW-UHFFFAOYSA-N
• SMILES： FC1(CN)CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate

Comprehensive Guide to Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate (CAS No. 1824467-83-5)

Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate (CAS No. 1824467-83-5) is a fluorinated azepane derivative with significant potential in pharmaceutical and organic synthesis applications. This compound, characterized by its tert-butyl carboxylate and aminomethyl functional groups, has garnered attention due to its unique structural features and versatility in drug discovery. Researchers and industry professionals are increasingly interested in fluoroazepane derivatives for their role in modulating biological activity and improving drug-like properties.

The molecular structure of Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate includes a seven-membered azepane ring with a fluorine atom at the 4-position, enhancing its metabolic stability and binding affinity. The tert-butyloxycarbonyl (Boc) protecting group makes this compound particularly valuable in peptide synthesis and medicinal chemistry. Recent studies highlight its utility in developing central nervous system (CNS) therapeutics, aligning with current trends in neurodegenerative disease research and precision medicine.

In pharmaceutical applications, CAS 1824467-83-5 serves as a key intermediate for protease inhibitors and GPCR-targeted drugs. Its fluorinated azepane scaffold contributes to improved pharmacokinetic profiles, addressing challenges in blood-brain barrier penetration—a hot topic in Alzheimer's and Parkinson's disease research. The compound's aminomethyl group also enables facile derivatization, making it popular in combinatorial chemistry libraries for high-throughput screening.

The synthesis of Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate typically involves multi-step organic reactions, including reductive amination and Boc protection strategies. Process optimization for this compound is frequently discussed in green chemistry forums, reflecting industry demand for sustainable synthetic routes. Analytical characterization via NMR and LC-MS confirms the high purity required for pharmaceutical-grade intermediates.

Market trends indicate growing demand for fluorinated building blocks like 1824467-83-5, driven by the expanding pipeline of fluorinated drugs. Patent analyses reveal its use in investigational compounds for inflammation and oncology targets. Storage recommendations emphasize anhydrous conditions at -20°C to maintain stability, a common query among laboratory purchasers.

From a regulatory perspective, Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate requires standard handling precautions for laboratory chemicals. Safety data sheets recommend proper ventilation and personal protective equipment, consistent with academic and industrial safety protocols. The compound's non-hazardous classification under normal use conditions makes it accessible for research institutions.

Emerging applications include its use in PET tracer development, leveraging the fluorine-18 isotope for diagnostic imaging—an area gaining traction in personalized medicine. Comparative studies with non-fluorinated analogs demonstrate enhanced target engagement, supporting the "fluorine magic" concept in modern drug design. These attributes position CAS 1824467-83-5 as a valuable tool for cutting-edge biomedical research.

For researchers sourcing this compound, technical specifications typically include ≥95% purity by HPLC, with chiral purity options available for stereospecific applications. Pricing trends correlate with scale-up feasibility, reflecting broader discussions about cost-effective medicinal chemistry. Recent publications (2023-2024) highlight novel synthetic methodologies to access this scaffold more efficiently.

In summary, Tert-butyl 4-(aminomethyl)-4-fluoroazepane-1-carboxylate represents a strategically important building block at the intersection of synthetic chemistry and drug discovery. Its unique combination of fluorine substitution, azepane ring, and protecting group versatility addresses multiple contemporary challenges in pharmaceutical development, from CNS drug delivery to sustainable synthesis.